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Compound of Interest

Compound Name: 2,3-Dihydrosciadopitysin

Cat. No.: B592804 Get Quote

CAS Number: 34421-19-7

For Researchers, Scientists, and Drug Development Professionals

Abstract
2,3-Dihydrosciadopitysin is a naturally occurring biflavonoid that has been identified in select

plant species. As a member of the flavonoid family, it possesses a characteristic molecular

architecture that suggests potential biological activity. This technical guide serves as a

comprehensive resource on 2,3-Dihydrosciadopitysin (CAS Number: 34421-19-7),

consolidating the currently available scientific and technical information. This document outlines

its physicochemical properties, and known biological sources, and discusses the analytical

methods used for its identification. Due to a notable scarcity of in-depth research on this

specific compound, this guide also highlights the significant gaps in the existing literature,

particularly concerning its biological activity, mechanisms of action, and detailed experimental

protocols. This whitepaper aims to provide a foundational understanding for researchers and

drug development professionals interested in exploring the therapeutic potential of this rare

natural product.

Introduction
Flavonoids are a diverse group of polyphenolic compounds ubiquitously found in plants,

renowned for their wide range of biological activities, including antioxidant, anti-inflammatory,

and anticancer effects. Biflavonoids, which are dimers of flavonoid units, often exhibit
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enhanced or unique biological properties compared to their monomeric counterparts. 2,3-
Dihydrosciadopitysin belongs to this intriguing class of natural products. Its structure, a

derivative of sciadopitysin, features a dihydroflavone moiety linked to a flavone. Despite its

discovery, 2,3-Dihydrosciadopitysin remains a largely understudied molecule, representing a

potential area for novel therapeutic development. This guide synthesizes the available data to

provide a clear and concise overview of the current state of knowledge.

Physicochemical Properties
The fundamental physicochemical properties of 2,3-Dihydrosciadopitysin are summarized in

the table below. These data are primarily derived from chemical supplier databases and

computational predictions, as detailed experimental characterization is not widely available in

published literature.

Property Value Source

CAS Number 34421-19-7 Biopurify[1]

Molecular Formula C₃₃H₂₆O₁₀ Biopurify[1]

Molecular Weight 582.561 g/mol Biopurify[1]

Physical Description Yellow powder Biopurify[1]

Purity
95% - 99% (as commercially

available)
Biopurify[1]

Class Flavonoid (Biflavonoid) Biopurify[1]

Note: In-depth experimental data on properties such as aqueous solubility, pKa, and logP are

not readily available in the scientific literature. Commercial suppliers may offer solutions to

improve water solubility for research purposes[1].

Biological Sources
2,3-Dihydrosciadopitysin is a natural product that has been isolated from a limited number of

plant species. The primary documented sources are:
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Metasequoia glyptostroboides(Dawn Redwood): This compound has been isolated from the

autumn leaves of this deciduous conifer[2].

Podocarpus macrophyllus(Yew plum pine): It has also been identified in the heartwood of

this evergreen tree.

The concentration of 2,3-Dihydrosciadopitysin in these sources and the optimal extraction

methods have not been extensively documented in readily accessible literature.

Analytical and Experimental Methods
While detailed experimental protocols for the biological evaluation of 2,3-
Dihydrosciadopitysin are absent from the current body of scientific literature, its identification

and quality control are performed using standard analytical techniques in phytochemistry.

Identification and Structural Elucidation
The identity of 2,3-Dihydrosciadopitysin is confirmed using a combination of spectroscopic

methods:

Mass Spectrometry (MS): This technique is used to determine the molecular weight of the

compound, confirming its molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H-NMR and ¹³C-NMR are critical for

elucidating the precise molecular structure, including the connectivity of atoms and the

stereochemistry of the molecule.

Purity Assessment
The purity of 2,3-Dihydrosciadopitysin samples is typically determined by chromatographic

methods:

High-Performance Liquid Chromatography (HPLC): This is the most common method for

assessing the purity of flavonoid compounds. Commercial suppliers often use HPLC coupled

with Diode-Array Detection (DAD) or Evaporative Light Scattering Detection (ELSD) to

ensure the quality of their reference standards[1].
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Caption: A potential anti-inflammatory mechanism via NF-κB pathway inhibition.
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Caption: A potential pro-apoptotic mechanism in cancer cells.

Future Directions and Research Opportunities
The current lack of data on 2,3-Dihydrosciadopitysin presents a significant opportunity for

original research. Key areas for future investigation include:
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Isolation and Synthesis: Development of efficient and scalable methods for the isolation of

2,3-Dihydrosciadopitysin from its natural sources or a total synthesis approach would be

crucial to enable further research.

Biological Screening: A comprehensive screening of 2,3-Dihydrosciadopitysin against a

panel of biological targets is warranted. This should include assays for:

Anticancer activity: Against various cancer cell lines.

Anti-inflammatory activity: In cellular and animal models of inflammation.

Neuroprotective effects: In models of neurodegenerative diseases.

Antioxidant capacity: Using standard antioxidant assays.

Mechanism of Action Studies: Should any significant biological activity be identified,

subsequent studies should focus on elucidating the underlying molecular mechanisms and

identifying the specific signaling pathways involved.

Pharmacokinetic Profiling: In vivo studies to determine the absorption, distribution,

metabolism, and excretion (ADME) profile of 2,3-Dihydrosciadopitysin will be essential for

evaluating its potential as a drug candidate.

Conclusion
2,3-Dihydrosciadopitysin is a structurally interesting biflavonoid with currently

uncharacterized biological potential. This technical guide has summarized the limited available

information on its physicochemical properties and natural origins. The significant gaps in our

understanding of its bioactivity and mechanism of action highlight the need for further scientific

investigation. For researchers and drug development professionals, 2,3-Dihydrosciadopitysin
represents an unexplored area of natural product chemistry with the potential for the discovery

of novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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